

Comparative efficacy of DMPS vs DMSA for mercury chelation.

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name:	Sodium 2,3-dimercaptopropanesulfonate monohydrate
CAS No.:	207233-91-8
Cat. No.:	B010678

[Get Quote](#)

An In-Depth Comparative Guide to the Efficacy of DMPS and DMSA for Mercury Chelation


For professionals in research, toxicology, and drug development, the selection of an appropriate chelating agent is paramount in mitigating the deleterious effects of heavy metal poisoning. Mercury, a potent and pervasive neurotoxin, necessitates effective therapeutic interventions. This guide provides a detailed comparative analysis of two prominent dithiol chelating agents: 2,3-dimercapto-1-propanesulfonic acid (DMPS) and meso-2,3-dimercaptosuccinic acid (DMSA). By examining their chemical properties, mechanisms of action, pharmacokinetics, and the body of scientific evidence, this document aims to equip researchers with the critical knowledge required for informed decision-making in the context of mercury detoxification.

Molecular Profile and Mechanism of Action

Both DMPS and DMSA are analogues of dimercaprol (British Anti-Lewisite, BAL) and exert their chelating effects through their sulfhydryl (-SH) groups, which have a high affinity for

mercury. These agents function by competing with endogenous ligands, such as the sulfhydryl groups in enzymes and other proteins, for binding to mercury ions. The resulting mercury-chelator complex is water-soluble, stable, and readily excreted from the body, primarily via the kidneys.

While it is widely believed that the two adjacent sulfhydryl groups form a stable five-membered ring with the mercury ion—a true chelate—some advanced spectroscopic studies have challenged this notion. Research using X-ray absorption spectroscopy and density functional theory calculations suggests that neither DMPS nor DMSA may form a true chelate complex with mercuric ions in the way they do with arsenicals.^{[1][2][3][4][5][6]} Instead, they may form more complex oligomeric structures where mercury is bound between two thiol groups from different chelator molecules. This has led some researchers to classify them as suboptimal for mercury chelation and to advocate for the rational design of next-generation, mercury-specific chelators.^{[1][4][7]} Despite this, their clinical utility in increasing mercury excretion is well-documented.



[Click to download full resolution via product page](#)

Caption: Chemical structures and generalized mechanism of mercury chelation by dithiol agents.

Pharmacokinetics: A Comparative Overview

The pharmacokinetic profiles of DMPS and DMSA reveal significant differences that influence their clinical application, including their routes of administration, distribution, and metabolism.

Feature	DMPS (Dimercapto-propane sulfonate)	DMSA (Dimercapto-succinic acid)
Administration	Oral or Intravenous (IV)[8][9][10]	Oral[11]
Regulatory Status	Not FDA-approved in the U.S. but available for compounding and used internationally (e.g., Dimaval in Germany).[10][11][12]	FDA-approved for the treatment of lead poisoning in children; used off-label for mercury.[8][9][11]
Bioavailability	Oral bioavailability is ~40%.[9] IV administration provides 100% bioavailability.	Oral bioavailability is variable, around 25% in a fasted state, increasing to ~40% with fat.[9]
Distribution	Distributes both intracellularly and extracellularly.[10]	Largely remains in the extracellular space, bound to plasma albumin.[11][13][14]
Metabolism	Undergoes renal and biliary excretion.[10] About 80% is excreted in the urine within 5-6 hours after IV use.[9][15]	Primarily biotransformed in the body and excreted in the urine as a mixed disulfide with cysteine.[12][13][14][16]
Half-life ($t_{1/2}$)	Plasma half-life after IV is 30-45 minutes.[9]	Blood half-life after oral administration is approximately 3.2 hours.[13][14][16]
Excretion	Primarily renal.[10]	Over 90% is excreted via the kidneys, mostly as metabolites.[9]

These differences are critical. The availability of an IV formulation for DMPS makes it suitable for acute, severe poisoning where rapid action is necessary. Conversely, DMSA's oral

administration and established safety profile, particularly in pediatric populations for lead, make it a convenient option for managing chronic, lower-level exposures.[9][11]

Comparative Efficacy in Mercury Mobilization

The ultimate measure of a chelator's utility is its ability to safely and effectively mobilize and eliminate the target metal from the body. Evidence from both preclinical and clinical studies provides a basis for comparing DMPS and DMSA.

Preclinical Evidence

Animal studies have been instrumental in elucidating the relative potency of these agents.

- In rats exposed to inorganic mercury (HgCl_2), DMPS was found to be significantly more effective than DMSA at reducing the renal burden of mercury.[17][18] One study noted that after four weeks of treatment, the renal mercury content in DMPS-treated rats was 0.71% of the administered dose, compared to 5.73% in the DMSA group.[18]
- DMPS treatment has also been shown to decrease mercury content in the liver and the cellular fraction of blood, whereas DMSA did not show this effect, indicating differences in extrarenal handling.[17]
- Regarding methylmercury, the more neurotoxic organic form, studies in rats have shown that DMPS can promote the urinary excretion of both organic and inorganic mercury species following prolonged exposure.[19] It effectively reduces mercury concentrations in the kidney, but its ability to clear mercury from the brain is limited.[18][19] Evidence suggests DMSA may also be effective in excreting methylmercury from brain tissues in animal models.[20]

Clinical Evidence and Application

Human studies primarily rely on measuring the increase in urinary mercury excretion following a chelator challenge.

- Intravenous DMPS is considered by many practitioners to be the most potent agent for mobilizing and excreting mercury.[9][21][22][23] Data from labs specializing in chelation testing show that IV DMPS provokes the highest urinary excretion of mercury compared to oral DMPS or oral DMSA.[9][21][23]

- Oral DMPS has been shown to significantly increase the mean urinary mercury excretion in subjects, with a positive correlation between the amount of mercury excreted and the number of dental amalgams.[\[13\]](#)[\[14\]](#)[\[16\]](#)
- Oral DMSA is also effective at increasing urinary mercury excretion, though generally to a lesser extent than IV DMPS.[\[21\]](#) It is often preferred in cases with neurological concerns because it is thought to remain largely in the bloodstream without significantly redistributing metals to the brain.[\[11\]](#)

Table of Key Efficacy Findings

Study Type	Finding	Chelator(s)	Reference(s)
Animal (Rat)	DMPS was more effective than DMSA in reducing renal mercury burden.	DMPS, DMSA	[17] [18]
Animal (Rat)	DMPS, but not DMSA, decreased mercury content in the liver and blood cells.	DMPS, DMSA	[17]
Human (Urine)	IV DMPS is most suitable for diagnosis and treatment of mercury exposure, showing the highest binding capacity.	DMPS, DMSA, EDTA	[9] [21] [22] [23]
Human (Oral)	Oral administration of 300 mg DMPS increased mean urinary mercury excretion over a 9-hour period.	DMPS	[13] [14]

Safety, Toxicology, and Side Effects

Both chelators are considered relatively safe, especially when compared to their predecessor, BAL. However, they are not without potential side effects. DMSA is generally regarded as having a lower toxicity profile than DMPS.[\[15\]](#)[\[24\]](#)[\[25\]](#)


- **Common Side Effects:** Both can cause gastrointestinal upset (nausea, diarrhea) and mild rashes.[\[8\]](#)[\[11\]](#)
- **Mineral Depletion:** As dithiols, they can bind to and increase the excretion of essential minerals, particularly zinc and copper.[\[9\]](#)[\[11\]](#)[\[21\]](#) This necessitates careful monitoring and often requires concurrent supplementation.
- **Adverse Reactions:** While rare, more severe hypersensitivity reactions can occur.

Experimental Protocols for Efficacy Assessment

To ensure scientific integrity, the evaluation of chelating agents must follow rigorous, reproducible protocols. Below are outlines for key experimental workflows.

Protocol 1: In Vivo Efficacy Assessment in a Rodent Model

This protocol is designed to compare the ability of DMPS and DMSA to reduce mercury body burden after controlled exposure.



[Click to download full resolution via product page](#)

Caption: Workflow for comparing chelator efficacy in a rodent model of mercury toxicity.

Methodology:

- **Acclimation:** Laboratory rats (e.g., Sprague-Dawley) are acclimated to the facility for one week with ad libitum access to food and water.
- **Mercury Exposure:** A non-toxic dose of inorganic mercury (e.g., 0.5 $\mu\text{mol/kg}$ HgCl_2) is administered intravenously to all animals.
- **Randomization:** 24 hours post-exposure, animals are randomly assigned to one of three groups: Control (saline), DMPS, or DMSA.
- **Chelator Administration:** The respective chelating agent (e.g., 100 mg/kg) or saline is administered intraperitoneally. A second dose may be given at 30 hours.
- **Sample Collection:** Over the next 24 hours, urine is collected using metabolic cages. At the end of the period, animals are euthanized, and key tissues (kidneys, liver, brain) and blood are harvested.
- **Analysis:** Mercury content in all samples is quantified using a sensitive technique such as Cold Vapor Atomic Absorption Spectrometry (CV-AAS).
- **Data Interpretation:** The mercury content in tissues and the total mercury excreted in urine are compared between the three groups to determine the relative efficacy of each chelator.

Causality: This design allows for direct comparison of the chelators against a control group, isolating the effect of the treatment on mercury disposition. The 24-hour delay before chelation mimics a clinically relevant scenario where treatment begins after exposure has occurred.

Conclusion and Future Directions

The choice between DMPS and DMSA for mercury chelation is nuanced and depends on the specific clinical context, including the acuity of exposure, the chemical form of mercury, patient age, and regulatory considerations.

- DMPS stands out for its potency, particularly in its intravenous form, making it a strong candidate for treating significant exposures to inorganic mercury where rapid mobilization is critical.[\[9\]](#)[\[21\]](#)

- DMSA offers the advantages of oral administration, a favorable safety profile, and FDA approval for lead poisoning, making it a reliable choice for chronic, low-level mercury exposure and in sensitive populations.[9][11]

The scientific literature, including advanced spectroscopic analyses, suggests that both agents may be suboptimal in their binding mechanism with mercury.[1][4] This highlights a critical area for future research: the rational design and development of novel, highly specific mercury chelators. Future clinical trials should also aim to move beyond urinary excretion as a primary endpoint and focus on quantifiable improvements in clinical and neurological outcomes to definitively establish the comparative therapeutic efficacy of these important agents.

References

- Aposhian, H. V., et al. (n.d.). Human studies with the chelating agents, DMPS and DMSA. PubMed.
- Zalups, R. K. (n.d.). Mechanisms of action of 2,3-dimercaptopropane-1-sulfonate and the transport, disposition, and toxicity of inorganic mercury in isolated perfused segments of rabbit proximal tubules. PubMed.
- Aposhian, H. V., et al. (2008). Human Studies with the Chelating Agents, DMPS and DMSA. Journal of Applied Toxicology.
- Shah, K. (2025). DMSA vs DMPS vs EDTA: Comparing Chelation Therapy Options. Rock Ridge Pharmacy.
- Autonomic Coaching. (2024). Exploring Heavy Metal Chelation: Emeramide vs. DMPS and DMSA. Autonomic Coaching.
- Blaurock-Busch, E., et al. (2014). Comparison of chelating agents DMPS, DMSA and EDTA for the diagnosis and treatment of chronic metal exposure. SciSpace.
- George, G. N., et al. (2004). Mercury Binding to the Chelation Therapy Agents DMSA and DMPS and the Rational Design of Custom Chelators for Mercury. Chemical Research in Toxicology.
- Zalups, R. K. (n.d.). Influence of 2,3-dimercaptopropane-1-sulfonate (DMPS) and meso-2,3-dimercaptosuccinic acid (DMSA) on the renal disposition of mercury in normal and uninephrectomized rats exposed to inorganic mercury. PubMed.
- Woods, J. S., et al. (2000). Effects of 2,3-Dimercapto-1-propanesulfonic Acid (DMPS) on Tissue and Urine Mercury Levels following Prolonged Methylmercury Exposure in Rats. Oxford Academic.
- Bjørklund, G., et al. (2017). Clinical use of the metal chelators calcium disodium edetate, DMPS, and DMSA. Archives of Toxicology.

- Aposhian, H. V., et al. (n.d.). Human studies with the chelating agents, DMPS and DMSA. Semantic Scholar.
- Blaurock-Busch, E., et al. (2014). Comparison of Chelating Agents DMPS, DMSA and EDTA for the Diagnosis and Treatment of Chronic Metal Exposure. CABI Digital Library.
- George, G. N., et al. (n.d.). Mercury Binding to the Chelation Therapy Agents DMSA and DMPS, and the Rational Design of Custom Chelators for Mercury. Stanford Synchrotron Radiation Lightsource.
- George, G. N., et al. (2004). Mercury Binding to the Chelation Therapy Agents DMSA and DMPS and the Rational Design of Custom Chelators for Mercury. ResearchGate.
- George, G. N., et al. (2004). Mercury binding to the chelation therapy agents DMSA and DMPS and the rational design of custom chelators for mercury. Semantic Scholar.
- Blaurock-Busch, E. (2020). DMPS In Metal Chelation. Biomedical Journal of Scientific & Technical Research.
- George, G. N., et al. (2004). Mercury binding to the chelation therapy agents DMSA and DMPS and the rational design of custom chelators for mercury. PubMed.
- Blaurock-Busch, E., et al. (2014). Comparison of chelating agents DMPS, DMSA and EDTA for the diagnosis and treatment of chronic metal exposure. Semantic Scholar.
- Kosnett, M. J. (2013). The Role of Chelation in the Treatment of Arsenic and Mercury Poisoning. Journal of Medical Toxicology.
- Miller, A. L. (1998). Dimercaptosuccinic Acid (DMSA), A Non-Toxic, Water-Soluble Treatment For Heavy Metal Toxicity. Alternative Medicine Review.
- Rahman, M. F., & Patrick, L. (2023). Limitations of DMSA in the treatment of mercury toxicity. ResearchGate.
- CSHP. (2021). Clinical pearls: Mercury toxicity. CSHP.ca.
- Bjørklund, G., et al. (2017). Chemical structures of the dithiols DMPS and DMSA, that are derivatives.... ResearchGate.
- Rafati-Rahimzadeh, M., et al. (2014). Comparison of chelating agents DMPS, DMSA and EDTA for the diagnosis and treatment of chronic metal exposure. ResearchGate.
- Bjørklund, G., et al. (2017). Metal chelators and neurotoxicity: lead, mercury, and arsenic. PubMed.
- Aposhian, H. V. (n.d.). Dmsa and dmeps-water soluble antidotes for heavy metal poisoning. SciSpace.
- Blaurock-Busch, E., et al. (2014). Comparison of Chelating Agents DMPS, DMSA and EDTA for the Diagnosis and Treatment of Chronic Metal Exposure. Journal of Advances in Medicine and Medical Research.
- George, G. N., et al. (2004). Mercury binding to the chelation therapy agents DMSA and DMPS and the rational design of custom chelators for mercury. University of Arizona.
- Aposhian, H. V. (n.d.). Dmsa, Dmps and Other Orally Active Dithiol Chelators. Grantome.

- George, G. N., et al. (n.d.). Mercury binding to the chelation therapy agents DMSA and DMPS and the rational design of custom chelators for mercury. University of Arizona.
- George, G. N., et al. (2004). Mercury Binding to the Chelation Therapy Agents DMSA and DMPS and the Rational Design of Custom Chelators for Mercury. ACS Publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. pubs.acs.org](https://pubs.acs.org) [pubs.acs.org]
- [2. www-ssrl.slac.stanford.edu](http://www-ssrl.slac.stanford.edu) [www-ssrl.slac.stanford.edu]
- [3. \[PDF\] Mercury binding to the chelation therapy agents DMSA and DMPS and the rational design of custom chelators for mercury. | Semantic Scholar](#) [semanticscholar.org]
- [4. Mercury binding to the chelation therapy agents DMSA and DMPS and the rational design of custom chelators for mercury - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [5. experts.arizona.edu](http://experts.arizona.edu) [experts.arizona.edu]
- [6. pubs.acs.org](https://pubs.acs.org) [pubs.acs.org]
- [7. experts.arizona.edu](http://experts.arizona.edu) [experts.arizona.edu]
- [8. Exploring Heavy Metal Chelation: Emeramide vs. DMPS and DMSA – Autonomic Coaching](#) [autonomiccoaching.com]
- [9. cabidigitallibrary.org](https://cabidigitallibrary.org) [cabidigitallibrary.org]
- [10. biomedres.us](https://biomedres.us) [biomedres.us]
- [11. DMSA vs DMPS vs EDTA: Comparing Chelation Therapy Options - Rock Ridge Pharmacy | Your Local Glen Rock Pharmacy](#) [rockridgepharmacy.com]
- [12. Dmsa, Dmps and Other Orally Active Dithiol Chelators - H Aposhian](#) [grantome.com]
- [13. Human studies with the chelating agents, DMPS and DMSA - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [14. tandfonline.com](https://tandfonline.com) [tandfonline.com]
- [15. researchgate.net](https://researchgate.net) [researchgate.net]

- 16. Human studies with the chelating agents, DMPS and DMSA. | Semantic Scholar [semanticscholar.org]
- 17. Influence of 2,3-dimercaptopropane-1-sulfonate (DMPS) and meso-2,3-dimercaptosuccinic acid (DMSA) on the renal disposition of mercury in normal and uninephrectomized rats exposed to inorganic mercury - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. The Role of Chelation in the Treatment of Arsenic and Mercury Poisoning - PMC [pmc.ncbi.nlm.nih.gov]
- 19. academic.oup.com [academic.oup.com]
- 20. Clinical pearls: Mercury toxicity [cshp.ca]
- 21. (PDF) Comparison of chelating agents DMPS, DMSA and EDTA for the diagnosis and treatment of chronic metal exposure. (2014) | E. Blaurock-Busch | 23 Citations [scispace.com]
- 22. [PDF] Comparison of chelating agents DMPS, DMSA and EDTA for the diagnosis and treatment of chronic metal exposure. | Semantic Scholar [semanticscholar.org]
- 23. journaljammr.com [journaljammr.com]
- 24. Metal chelators and neurotoxicity: lead, mercury, and arsenic - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. scispace.com [scispace.com]
- To cite this document: BenchChem. [Comparative efficacy of DMPS vs DMSA for mercury chelation.]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b010678/docs#comparative-efficacy-of-dmps-vs-dmsa-for-mercury-chelation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)